3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-ol hydrochloride
Overview
Description
“3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-ol hydrochloride” is a chemical compound with the molecular formula C8H9NO2 . It is a solid substance that should be stored in a dark place at room temperature . The compound has a molecular weight of 151.16 g/mol .
Synthesis Analysis
The synthesis of 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-ol derivatives has been reported in several studies . For instance, a series of novel 3,4-dihydro-2H-benzo[b][1,4]oxazin-6-ol derivatives has been designed and synthesized as 5-HT6 receptor antagonists . Another study reported the design, synthesis, and evaluation of novel (E)-3-(3-oxo-4-substituted-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)-N-hydroxypropenamides targeting histone deacetylases .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code 1S/C8H9NO2/c10-6-1-2-8-7 (5-6)9-3-4-11-8/h1-2,5,9-10H,3-4H2
. This indicates the presence of 8 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms in the molecule .
Chemical Reactions Analysis
3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-ol derivatives have been found to display subnanomolar affinities for the 5-HT6 receptor and good brain penetration in rats . This suggests that these compounds can interact with biological targets and may have potential applications in medicinal chemistry .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 151.16 g/mol . It is a solid substance that should be stored in a dark place at room temperature .
Mechanism of Action
While the specific mechanism of action of 3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-ol hydrochloride is not mentioned in the search results, similar compounds have been found to act as antagonists of the 5-HT6 receptor . Another study reported that 2-(7-fluoro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)-4,5,6,7-tetrahydro-2H-isoindoline-1,3-diones, including the commercial herbicide flumioxazin, inhibit protoporphyrinogen oxidase (protox) .
Safety and Hazards
The safety information for 3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-ol hydrochloride includes hazard statements H315-H319-H335, which indicate that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261-P305+P351+P338, which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes .
Future Directions
The future directions for research on 3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-ol hydrochloride and its derivatives could include further exploration of their potential applications in medicinal chemistry, given their demonstrated affinities for the 5-HT6 receptor . Additionally, their potential as histone deacetylase inhibitors could be explored further .
Properties
IUPAC Name |
3,4-dihydro-2H-1,4-benzoxazin-6-ol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2.ClH/c10-6-1-2-8-7(5-6)9-3-4-11-8;/h1-2,5,9-10H,3-4H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQUONSJRMSKBGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(N1)C=C(C=C2)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20662967 | |
Record name | 3,4-Dihydro-2H-1,4-benzoxazin-6-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20662967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1185296-86-9 | |
Record name | 3,4-Dihydro-2H-1,4-benzoxazin-6-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20662967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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